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Compound of Interest

Compound Name: 13(E)-Docosenoyl chloride

Cat. No.: B12000360

Technical Guide: 13(E)-Docosenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13(E)-Docosenoyl chloride, a
derivative of the trans-monounsaturated fatty acid, 13(E)-Docosenoic acid (also known as
Brassidic Acid). Due to the limited direct commercial availability of 13(E)-Docosenoyl chloride,
this guide focuses on the properties of its precursor, 13(E)-Docosenoic acid, and provides a
detailed protocol for the synthesis of the corresponding acyl chloride.

Commercial Availability and Precursor Information

Direct commercial suppliers for 13(E)-Docosenoyl chloride are not readily found. However, its
precursor, 13(E)-Docosenoic acid, is available from several biochemical suppliers. Researchers
can synthesize 13(E)-Docosenoyl chloride in the laboratory from this readily available starting
material.

Commercial Suppliers of 13(E)-Docosenoic Acid

e Cayman Chemical[1]
e BroadPharm[2]

o MedChemExpress|[3]
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e Bertin Bioreagent

Properties of 13(E)-Docosenoic Acid

The following table summarizes the key quantitative data for 13(E)-Docosenoic acid.

Property Value Source
Molecular Formula C22H4202 [1][2]
Molecular Weight 338.6 g/mol [1][2]
CAS Number 506-33-2 [11[2]
Physical State A neat oil [1]
Purity >95%

Storage Temperature -20°C [2]

- DMF: 100 mg/ml, DMSO: 100
Solubility _ [1]
mg/ml, Ethanol: 10 mg/ml

Synthesis of 13(E)-Docosenoyl Chloride from 13(E)-
Docosenoic Acid

Fatty acyl chlorides are commonly synthesized from their corresponding carboxylic acids using
a chlorinating agent. Thionyl chloride (SOCIz) and oxalyl chloride ((COCI)2) are two of the most
frequently used reagents for this transformation. The byproducts of these reactions are
gaseous, which simplifies the purification of the desired acyl chloride.[4][5]

Below is a generalized experimental protocol for the synthesis of a fatty acyl chloride from a
fatty acid using thionyl chloride. This method can be adapted for the preparation of 13(E)-
Docosenoyl chloride from 13(E)-Docosenoic acid.

Experimental Protocol: Synthesis of Fatty Acyl Chloride
using Thionyl Chloride

Materials:
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Fatty acid (e.g., 13(E)-Docosenoic acid)

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane (DCM) or toluene)

Round-bottom flask with a reflux condenser

Magnetic stirrer and heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Rotary evaporator

Procedure:

Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and a
reflux condenser under an inert atmosphere, add the fatty acid (1 equivalent).

Addition of Thionyl Chloride: To the fatty acid, add an excess of thionyl chloride
(approximately 1.5 to 2 equivalents), either neat or dissolved in an anhydrous solvent.[6] This
step should be performed in a well-ventilated fume hood as the reaction evolves HCI and
SO:2 gases.

Reaction: The reaction mixture is gently refluxed with stirring. The progress of the reaction
can be monitored by the cessation of gas evolution. The reaction is typically complete within
1-5 hours.[6]

Removal of Excess Reagent: After the reaction is complete, the excess thionyl chloride is
removed. This can be achieved by distillation or by using a rotary evaporator.[6] To ensure
complete removal, an anhydrous solvent like toluene can be added and subsequently
evaporated under reduced pressure; this process can be repeated a few times.[6]

Product Isolation: The resulting fatty acyl chloride is typically obtained as an oily liquid and
can be used in the next synthetic step without further purification.[6] Due to their reactivity,
especially with moisture, acyl chlorides are often prepared and used immediately.[6]
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Visualizations
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Caption: Logical pathway from the commercially available precursor to the target compound.

Experimental Workflow for the Synthesis of Fatty Acyl
Chloridedot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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